Cas no 1391026-60-0 (N-Boc-1-bromo-2-methyl-2-propanamine)

• Product Name: N-Boc-1-bromo-2-methyl-2-propanamine
• CAS No: 1391026-60-0
• MF: C₉H₁₈BrNO₂
• MW: 252.148722171783
• CID: 2083652
• PubChem ID: 74788455
• Update Time: 2025-11-01

N-Boc-1-bromo-2-methyl-2-propanamine Chemical and Physical Properties

Names and Identifiers

• N-Boc-1-bromo-2-methyl-2-propanamine
• tert-?butyl (1-?bromo-?2-?methylpropan-?2-?yl)?carbamate
• tert-butyl (1-bromo-2-methylpropan-2-yl)carbamate
• SCHEMBL25247785
• Carbamic acid, N-(2-bromo-1,1-dimethylethyl)-, 1,1-dimethylethyl ester
• TERT-BUTYL N-(1-BROMO-2-METHYLPROPAN-2-YL)CARBAMATE
• CS-0111765
• DTXSID801155355
• EN300-4331681
• CLUAOIWMMSXCAI-UHFFFAOYSA-N
• DA-45416
• 1391026-60-0

• MDL： MFCD24166837
• Inchi： 1S/C9H18BrNO2/c1-8(2,3)13-7(12)11-9(4,5)6-10/h6H2,1-5H3,(H,11,12)
• InChI Key： CLUAOIWMMSXCAI-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 251.05209g/mol
• Monoisotopic Mass: 251.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on N-Boc-1-bromo-2-methyl-2-propanamine

N-Boc-1-bromo-2-methyl-2-propanamine: A Comprehensive Overview

N-Boc-1-bromo-2-methyl-2-propanamine, also known by its CAS number 1391026-60-0, is a significant compound in the field of organic chemistry. This compound is widely used as an intermediate in the synthesis of various bioactive molecules and materials. The name N-Boc refers to the tert-butoxycarbonyl group, which is a common protecting group for amines. The 1-bromo substituent indicates the presence of a bromine atom at the first position of the molecule, while 2-methyl and 2-propanamine describe the structure of the amine moiety.

Recent studies have highlighted the importance of N-Boc-1-bromo-2-methyl-2-propanamine in drug discovery and material science. For instance, researchers have utilized this compound as a key intermediate in the synthesis of novel antibiotics and anticancer agents. The bromine atom in this compound plays a crucial role in facilitating nucleophilic substitutions, making it an ideal precursor for constructing complex molecular architectures.

The synthesis of N-Boc-1-bromo-2-methyl-2-propanamine involves a multi-step process that typically starts with the preparation of 1-bromo-2-methylpropane. This is followed by the introduction of the Boc group through a standard amine protection procedure. The use of tert-butyl carbamate (Boc) as a protecting group ensures that the amine remains inert during subsequent reactions, allowing for precise control over the synthetic pathway.

One of the most notable applications of N-Boc-1-bromo-2-methyl-2-propanamine is in the field of drug delivery systems. Scientists have exploited its unique chemical properties to develop biodegradable polymers that can encapsulate and release drugs in a controlled manner. These polymers have shown promising results in preclinical studies, demonstrating their potential for use in targeted drug delivery.

In addition to its role in drug delivery, N-Boc-1-bromo-2-methyl-2-propanamine has also found applications in materials science. Researchers have used this compound to synthesize novel materials with tailored mechanical and thermal properties. For example, it has been employed as a building block for constructing advanced polyurethanes and elastomers, which are widely used in industries such as automotive and electronics.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing N-Boc-1-bromo-2-methyl-2-propanamine. These methods often involve the use of renewable feedstocks and catalytic processes that minimize waste and energy consumption. Such approaches not only enhance the environmental friendliness of the synthesis but also reduce production costs, making this compound more accessible for industrial applications.

Furthermore, N-Boc-1-bromo-2-methyl-2-propanamine has been utilized in various catalytic transformations. For instance, it has been employed as a substrate in organometallic reactions to construct complex carbon frameworks. The presence of both a bromine atom and an amine group makes this compound versatile for cross-coupling reactions, which are essential for building intricate molecular structures.

Despite its wide range of applications, N-Boc-1-bromo-2-methylpropaneamine requires careful handling due to its chemical reactivity. Proper storage conditions and safety precautions are necessary to ensure its stability and prevent unintended side reactions during synthesis or usage.

In conclusion, N-Boc-CAS No 1391026600 (N-Boc)-protected 1-bromo derivatives like N-Boc-NBrominated compounds continue to play a pivotal role in advancing modern chemistry. With ongoing research focusing on improving its synthesis methods and expanding its applications, this compound is poised to remain a cornerstone in both academic and industrial settings for years to come.